Cas no 868743-42-4 (4-(5-Fluoro-2-hydroxyphenyl)-4-oxobut-2-enoic acid)

• Product Name: 4-(5-Fluoro-2-hydroxyphenyl)-4-oxobut-2-enoic acid
• CAS No: 868743-42-4
• Molecular Formula: C₁₀H₇O₄F
• Molecular Weight: 210.15858
• CID: 1032184
• PubChem ID: 14555258

4-(5-Fluoro-2-hydroxyphenyl)-4-oxobut-2-enoic acid Properties

Names and Identifiers

• 4-(5-Fluoro-2-hydroxyphenyl)-4-oxobut-2-enoic acid
• (2E)-4-(5-Fluoro-2-hydroxyphenyl)-4-oxo-2-butenoic acid
• SCHEMBL9254980
• 4-(5-Fluoro-2-hydroxyphenyl)-4-oxobut-2-enoicacid
• SCHEMBL9254989
• (E)-4-(5-Fluoro-2-hydroxyphenyl)-4-oxo-2-butenoic acid
• 868743-42-4
• JBQBYXOFVKGSKI-ONEGZZNKSA-N

• InChIKey： JBQBYXOFVKGSKI-ONEGZZNKSA-N
• Inchi： InChI=1S/C10H7FO4/c11-6-1-2-8(12)7(5-6)9(13)3-4-10(14)15/h1-5,12H,(H,14,15)/b4-3+
• SMILES： C1=CC(=C(C=C1F)C(=O)C=CC(=O)O)O

Computed Properties

• Exact Mass: 210.03283686g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 210.03283686g/mol
• Heavy Atom Count: 15
• Complexity: 287
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives